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Compound of Interest

Compound Name: Rabeprazole-d4

Cat. No.: B602534

The proper disposal of Rabeprazole-d4, a deuterated analog of the proton pump inhibitor
Rabeprazole, is critical for ensuring laboratory safety, environmental protection, and regulatory
compliance. This guide provides essential safety information and step-by-step procedures for
researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information

Rabeprazole-d4, in its sodium salt form, is classified as a hazardous substance.[1] It is
imperative to handle this compound with appropriate personal protective equipment (PPE) and
to be aware of its potential health effects.

Hazard ldentification and Classification:

Hazard Class GHS Code Description
Acute Oral Toxicity H302 Harmful if swallowed.[1][2]
Skin Irritation H315 Causes skin irritation.[1]

Causes serious eye irritation.

Eye Irritation H319
[1]

" . May cause respiratory
Specific Target Organ Toxicity H335

irritation.[1]
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Source: Cayman Chemical Safety Data Sheet, 2024.[1]

Precautionary Measures:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][3]

e P264: Wash skin thoroughly after handling.[3]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[3]
e P302+P352: IF ON SKIN: Wash with plenty of water.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Regulatory Framework for Pharmaceutical Waste

The disposal of chemical waste, including Rabeprazole-d4, is governed by stringent federal
and state regulations. The primary regulatory body in the United States is the Environmental
Protection Agency (EPA), which enforces the Resource Conservation and Recovery Act
(RCRA).[4][5][6] This act outlines the proper management of hazardous waste from its
generation to its final disposal.[4]

For pharmaceutical waste specifically, the EPA's regulations under Subpart P of the RCRA
provide a framework for healthcare facilities and, by extension, research laboratories.[5] A key
provision of this rule is that healthcare facilities can no longer flush hazardous waste
pharmaceuticals down the drain.[5]

Step-by-Step Disposal Procedure for Rabeprazole-
d4

The recommended disposal method for Rabeprazole-d4 is to use a licensed professional
waste disposal service. This ensures that the compound is managed in a manner that is safe,
environmentally responsible, and compliant with all applicable regulations.

Step 1: Segregation and Collection
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» Designate a specific, clearly labeled waste container for Rabeprazole-d4 and any materials
contaminated with it (e.g., gloves, weighing paper, pipette tips).

e The container should be kept in a well-ventilated area, such as a fume hood, and remain
closed when not in use.

Step 2: Waste Characterization

» Although Rabeprazole-d4 itself is not explicitly listed as a hazardous waste under RCRA, its
identified hazards (irritant, harmful if swallowed) necessitate that it be treated as such.[1]

e Do not mix Rabeprazole-d4 waste with other chemical waste streams unless compatibility
has been confirmed.

Step 3: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the chemical waste.

» Provide the EHS department with a copy of the Safety Data Sheet (SDS) for Rabeprazole-
d4.

e Most pharmaceutical waste is ultimately disposed of via incineration at a licensed medical
incineration site.[5]

What to Avoid:
» Do not dispose of Rabeprazole-d4 in the regular trash.

e Do not flush Rabeprazole-d4 down the sink or drain.[5][7] This is to prevent the
contamination of water systems, as water treatment plants are generally not equipped to
remove pharmaceuticals.[7] The Safety Data Sheet specifies that undiluted product or large
guantities should not reach ground water, water courses, or sewage systems.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Rabeprazole-d4 in a laboratory setting.
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Rabeprazole-d4 Disposal Protocol
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of Rabeprazole-d4.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of Rabeprazole-d4, thereby protecting themselves, their colleagues, and the
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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